Cas no 1356342-49-8 (Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride)

• Product Name: Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride
• CAS No: 1356342-49-8
• MF: C₁₃H₁₈ClFN₂O₂
• MW: 288.745625972748
• MDL: MFCD21601932
• CID: 4589983
• Update Time: 2025-05-22

Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 5-fluoropiperidin-3-ylcarbamate HCl
• Benzyl 5-fluoropiperidin-3-ylcarbamate hydrochloride
• Benzyl (5-fluoropiperidin-3-yl)carbamate hydrochloride
• benzyl N-(5-fluoropiperidin-3-yl)carbamate;hydrochloride
• Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride

• MDL： MFCD21601932
• Inchi： 1S/C13H17FN2O2.ClH/c14-11-6-12(8-15-7-11)16-13(17)18-9-10-4-2-1-3-5-10;/h1-5,11-12,15H,6-9H2,(H,16,17);1H
• InChI Key： RZLXUSRNOIRNLG-UHFFFAOYSA-N
• SMILES： Cl.FC1CNCC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 270
• Topological Polar Surface Area: 50.4

Additional information on Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride

Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride: A Comprehensive Overview

Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride, also known by its CAS number 1356342-49-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a hydrochloride salt of benzyl 5-fluoropiperidin-3-ylcarbamate, which belongs to the class of carbamates. Its structure consists of a benzyl group attached to a piperidine ring, which is further substituted with a fluorine atom at the 5-position. The hydrochloride salt form is commonly used in research and development due to its stability and solubility properties.

The synthesis of Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride typically involves multi-step reactions, including nucleophilic substitution and carbamate formation. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly valuable for pharmacological studies. The compound's structure allows for various functional groups to be introduced, making it a versatile building block in medicinal chemistry.

In terms of applications, Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride has shown potential in drug discovery programs targeting central nervous system disorders. Its piperidine ring is known to interact with various receptors, making it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its role as a modulator of ion channels and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The physical properties of Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride include a melting point range between 200°C and 210°C, and it is sparingly soluble in water but soluble in organic solvents like dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, the compound's biodegradation pathways are currently under investigation. Initial findings suggest that it undergoes hydrolysis under alkaline conditions, leading to the formation of metabolites that are less toxic to aquatic organisms. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and disposal.

In conclusion, Benzyl 5-Fluoropiperidin-3-ylcarbamate Hydrochloride (CAS No. 1356342-49-8) is a versatile compound with promising applications in drug discovery and materials science. Its unique structure and chemical properties continue to attract researchers worldwide, driving innovative studies that could lead to breakthroughs in medical treatments and beyond.